10-Hydroxyundecanoyl-CoA

• Molecular Formula: C32H56N7O18P3S
• Molecular Weight: 951.8 g/mol
• InChI: InChI=1S/C32H56N7O18P3S/c1-20(40)10-8-6-4-5-7-9-11-23(42)61-15-14-34-22(41)12-13-35-30(45)27(44)32(2,3)17-54-60(51,52)57-59(49,50)53-16-21-26(56-58(46,47)48)25(43)31(55-21)39-19-38-24-28(33)36-18-37-29(24)39/h18-21,25-27,31,40,43-44H,4-17H2,1-3H3,(H,34,41)(H,35,45)(H,49,50)(H,51,52)(H2,33,36,37)(H2,46,47,48)
• InChIKey: QJULHIYMXLBURU-UHFFFAOYSA-N

10-Hydroxyundecanoyl-CoA Procurement Guide: Medium-Chain ω-1-Hydroxy Acyl-CoA for Fatty Acid Oxidation Studies

10-Hydroxyundecanoyl-CoA (10-hydroxyundecanoyl-coenzyme A) is a medium-chain ω-1-hydroxy fatty acyl-CoA thioester with the molecular formula C32H56N7O18P3S and a molecular weight of 951.8 g/mol [1]. It consists of an 11-carbon 10-hydroxyundecanoic acid moiety linked via a thioester bond to coenzyme A [2]. The compound is classified as a medium-chain hydroxy acyl-CoA, belonging to the broader acyl-CoA family that encompasses more than 1,100 distinct species in human metabolism [3]. Its computed physicochemical properties include an XLogP3-AA value of -2.7, indicating hydrophilic character [4].

Pathway Probe

ω-oxidation and peroxisomal β-oxidation studies

Substrate Identity

Medium-chain ω-1-hydroxy fatty acyl-CoA (C11)

Assay Context

Acyl-CoA synthetase specificity and organelle oxidation assays

• [1] PubChem. (2021). 10-Hydroxyundecanoyl-CoA (Compound Summary). PubChem CID 157009041. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/157009041 View Source
• [2] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source
• [3] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source
• [4] PubChem. (2021). 10-Hydroxyundecanoyl-CoA (Compound Summary). PubChem CID 157009041. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/157009041 View Source

Why 10-Hydroxyundecanoyl-CoA Cannot Be Substituted by Non-Hydroxylated or Positional Isomer Acyl-CoAs

10-Hydroxyundecanoyl-CoA exhibits distinct metabolic routing and enzymatic substrate specificity that preclude functional substitution by undecanoyl-CoA or positional hydroxyl isomers. The ω-1 hydroxyl group alters both the compound's organelle-level β-oxidation profile [1] and its partitioning between peroxisomal and mitochondrial oxidative pathways compared to non-hydroxylated medium-chain acyl-CoAs. Furthermore, the hydroxyl position determines distinct structural recognition patterns by medium-chain acyl-CoA synthetase and downstream dehydrogenases [2]. Positional isomers (3-, 6-, 7-, 8-, or 9-hydroxyundecanoyl-CoA) occupy different nodes in the β-oxidation pathway, with only 3-hydroxy isomers being direct intermediates of β-oxidation cycles [3].

Non-Hydroxylated Analog (Undecanoyl-CoA)

Lacks the ω-1 hydroxyl group; may shift peroxisomal vs. mitochondrial partitioning and enzyme recognition profiles.

Positional Hydroxyl Isomers (3-,6-,7-,8-,9-OH)

Hydroxyl location determines distinct β-oxidation intermediates; only 3-OH is a direct cycle intermediate. Metabolic routing and enzyme specificity differ.

Dicarboxylic Acyl-CoAs

Dicarboxylyl-CoAs are not oxidized by intact mitochondria; cannot substitute for monocarboxylic ω-hydroxy substrates in complete oxidation studies.

• [1] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
• [2] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source
• [3] Human Metabolome Database (HMDB). (2021). Showing metabocard for 6-Hydroxyundecanoyl-CoA (HMDB0300946). Retrieved from https://hmdb.ca/metabolites/HMDB0300946 View Source

Quantitative Differentiation Evidence: 10-Hydroxyundecanoyl-CoA Versus Comparators

Peroxisomal β-Oxidation Activity: ω-Hydroxy Acyl-CoA Versus Non-Hydroxylated and Dicarboxylic Comparators

Rat liver peroxisomal preparations oxidize ω-hydroxymonocarboxylyl-CoAs including 10-hydroxyundecanoyl-CoA at rates comparable to long-chain monocarboxylyl-CoAs (2-3 U/g liver homogenate activation rate), whereas dicarboxylyl-CoAs are not oxidized by intact mitochondria [1]. This establishes that ω-1-hydroxy acyl-CoAs maintain mitochondrial β-oxidation competence that is lost in dicarboxylic derivatives. The comparative study of chain-length substrate specificity across peroxisomal fatty acyl-CoA oxidase and mitochondrial fatty acyl-CoA dehydrogenase activities confirmed that ω-hydroxy-monocarboxylyl-CoAs constitute a distinct substrate class recognized by both organelle systems [2].

Peroxisomal Activation Rate

Head-to-head

2–3 U/g liver activation for ω-hydroxy class; dicarboxylyl-CoAs not oxidized by mitochondria

Mitochondrial oxidation competence distinguishes ω-hydroxy class from dicarboxylic analogs.

Rat liver homogenate assay; peroxisomal β-oxidation conditions.

Evidence Dimension	Enzymatic activation rate in rat liver homogenate
Target Compound Data	Activated at 2-3 U/g liver (as ω-hydroxymonocarboxylyl-CoA class)
Comparator Or Baseline	Long-chain monocarboxylic acids activated at 2-3 U/g liver; dicarboxylic acids activated at similar rate
Quantified Difference	Mitochondrial oxidation competent for ω-hydroxy class; dicarboxylyl-CoAs not oxidized by intact mitochondria
Conditions	Rat liver homogenate; peroxisomal β-oxidation assay

Why This Matters

This differential mitochondrial oxidation competence determines whether the compound can participate in complete β-oxidation for energy production or is restricted to peroxisomal partial degradation.

• [1] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
• [2] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source

Hydrogen Bond Donor Count: 10-Hydroxyundecanoyl-CoA Versus Undecanoyl-CoA

The ω-1 hydroxyl group of 10-hydroxyundecanoyl-CoA adds one hydrogen bond donor relative to the non-hydroxylated analog undecanoyl-CoA. Computed physicochemical property analysis reveals 10 hydrogen bond donors for 10-hydroxyundecanoyl-CoA [1]. This additional hydrogen bonding capacity may influence recognition by medium-chain acyl-CoA synthetase and downstream β-oxidation enzymes, as hydroxyl positioning alters enzyme active site interactions [2].

H-Bond Donor Count

Class-level

10 donors (+1 vs. non-hydroxylated undecanoyl-CoA)

Extra donor may alter synthetase/dehydrogenase recognition.

Computed property; experimental binding confirmation needed.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	10 hydrogen bond donors
Comparator Or Baseline	Undecanoyl-CoA (non-hydroxylated; approximate 9 hydrogen bond donors)
Quantified Difference	+1 hydrogen bond donor due to ω-1 hydroxyl group
Conditions	Computed physicochemical property analysis (PubChem release 2021.10.14)

Why This Matters

Hydrogen bond donor count differences directly impact enzyme active site recognition and substrate binding affinity, which can translate to differential metabolic flux rates.

• [1] PubChem. (2021). 10-Hydroxyundecanoyl-CoA (Compound Summary). PubChem CID 157009041. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/157009041 View Source
• [2] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source

Medium-Chain Acyl-CoA Synthase Substrate Classification: C11 Chain Length Position in Substrate Spectrum

10-Hydroxyundecanoyl-CoA is classified as a medium-chain acyl-CoA (C5-C11) and is a substrate for medium-chain acyl-CoA synthase [1]. This places the compound at the upper boundary of medium-chain classification (C11), adjacent to the medium-to-long chain transition threshold (C12). The chain-length position confers distinct synthetase isoform utilization compared to short-chain (C2-C4) or long-chain (C12-C20) acyl-CoAs, which engage different acyl-CoA synthase isoforms with varying tissue distributions and kinetic properties [2].

Chain-Length Classification

Class-level

C11 medium-chain acyl-CoA; upper boundary near C12 transition to long-chain isoforms

Affects acyl-CoA synthetase isoform engagement and metabolic routing.

Enzyme kinetics context; verify isoform preference in target tissue.

Evidence Dimension	Acyl-CoA chain length classification and synthetase specificity
Target Compound Data	C11 chain length (medium-chain acyl-CoA, C5-C11 range)
Comparator Or Baseline	Short-chain (C2-C4) acyl-CoAs; long-chain (C12-C20) acyl-CoAs
Quantified Difference	Utilizes medium-chain acyl-CoA synthase isoform; threshold proximity to long-chain class (C12 boundary)
Conditions	Fatty acid activation pathway; acyl-CoA synthetase isoform classification

Why This Matters

Selection of the correct synthetase isoform determines both the rate of fatty acid activation and the subsequent metabolic routing within the cell.

• [1] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source
• [2] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source

XLogP3-AA Hydrophilicity Profile: Differential Solubility Versus Non-Hydroxylated Medium-Chain Acyl-CoAs

10-Hydroxyundecanoyl-CoA exhibits an XLogP3-AA value of -2.7 [1]. This negative value indicates hydrophilic character relative to non-hydroxylated medium-chain acyl-CoAs. The ω-1 hydroxyl group contributes to increased aqueous solubility, which may affect both in vitro assay compatibility and cellular transport dynamics via the carnitine shuttle system [2].

XLogP3-AA Hydrophilicity

Class-level

-2.7 (hydroxyl shifts value more negative vs. non-hydroxylated)

Increased aqueous solubility may affect assay buffer compatibility and transport.

Computed by XLogP3; experimental solubility data recommended.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = -2.7
Comparator Or Baseline	Non-hydroxylated medium-chain acyl-CoAs (expected XLogP3-AA more positive by ~0.5-1.0 units due to absence of hydroxyl group)
Quantified Difference	Hydroxyl group shifts XLogP3-AA toward more negative (hydrophilic) values
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.10.14)

Why This Matters

Hydrophilicity differences affect solubility in aqueous assay buffers, membrane permeability, and protein binding characteristics, directly impacting experimental reproducibility and data interpretation.

• [1] PubChem. (2021). 10-Hydroxyundecanoyl-CoA (Compound Summary). PubChem CID 157009041. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/157009041 View Source
• [2] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source

Omega-Oxidation Pathway Intersection: ω-1-Hydroxy Acyl-CoA Metabolic Routing Distinct from β-Oxidation Intermediates

10-Hydroxyundecanoyl-CoA (an ω-1-hydroxy fatty acyl-CoA) arises from ω-oxidation pathways rather than serving as a standard β-oxidation intermediate like 3-hydroxyundecanoyl-CoA [1]. ω-Hydroxymonocarboxylyl-CoAs were established as substrates for peroxisomal β-oxidation in rat liver, kidney, and heart tissues, with distinct organelle-level substrate specificity patterns [2]. This metabolic origin differentiation means 10-hydroxyundecanoyl-CoA serves as a probe for ω-oxidation pathway activity rather than as a conventional β-oxidation cycle intermediate.

Metabolic Pathway Origin

Class-level

ω-1-hydroxyacyl-CoA from ω-oxidation, not a β-oxidation cycle intermediate (3-hydroxy)

Probes ω-oxidation/β-oxidation cross-talk; distinct enzyme systems involved.

Pathway context; supports separate monitoring of ω-oxidation activity.

Evidence Dimension	Metabolic pathway origin and physiological role
Target Compound Data	ω-1-hydroxy fatty acyl-CoA (arises from ω-oxidation of undecanoic acid)
Comparator Or Baseline	3-Hydroxyundecanoyl-CoA (direct β-oxidation intermediate from enoyl-CoA hydratase activity)
Quantified Difference	Distinct metabolic origin (ω-oxidation vs β-oxidation) determines different enzyme systems involved in formation and degradation
Conditions	Cellular fatty acid oxidation pathway analysis

Why This Matters

The pathway of origin determines which enzyme systems recognize the compound as a substrate, making it a specific probe for ω-oxidation activity versus general β-oxidation function.

• [1] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
• [2] Vamecq, J., & Draye, J. P. (1989). Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. Journal of Biochemistry, 106(2), 216-222. View Source

Validated Application Scenarios for 10-Hydroxyundecanoyl-CoA in Fatty Acid Oxidation Research

Probing Peroxisomal β-Oxidation Activity in Liver and Kidney Tissue Preparations

10-Hydroxyundecanoyl-CoA can be employed as an ω-hydroxymonocarboxylyl-CoA substrate in peroxisomal β-oxidation assays using rat liver, kidney, or heart tissue homogenates. As established by Vamecq and Draye (1987, 1989), ω-hydroxymonocarboxylyl-CoAs serve as substrates for peroxisomal β-oxidation at rates comparable to long-chain monocarboxylyl-CoAs [1]. This enables direct comparative assessment of peroxisomal oxidative capacity across different tissue types or treatment conditions.

Investigating ω-Oxidation and β-Oxidation Pathway Cross-Talk

10-Hydroxyundecanoyl-CoA serves as a specific probe for studying the intersection between ω-oxidation and β-oxidation pathways. Unlike 3-hydroxyacyl-CoA intermediates that arise directly from β-oxidation cycles, ω-1-hydroxy acyl-CoAs originate from ω-oxidation of medium-chain fatty acids [2]. This distinct metabolic origin makes the compound valuable for dissecting the relative contributions of ω-oxidation versus conventional β-oxidation under various physiological or pathological conditions.

Medium-Chain Acyl-CoA Synthetase Substrate Specificity Characterization

As a medium-chain acyl-CoA (C11), 10-hydroxyundecanoyl-CoA can be utilized in enzymatic assays characterizing medium-chain acyl-CoA synthetase activity and substrate specificity profiles [3]. Its position at the C11 chain length (upper boundary of medium-chain classification) makes it particularly useful for defining the transition between medium-chain and long-chain synthetase isoform preferences.

Carnitine Shuttle and Mitochondrial Transport Studies

10-Hydroxyundecanoyl-CoA participates in the carnitine shuttle system, where it is converted to 10-hydroxyundecanoylcarnitine by carnitine O-palmitoyltransferase for mitochondrial matrix import [4]. This makes it a relevant substrate for investigating mitochondrial fatty acid transport mechanisms and the specificity of carnitine acyltransferase enzymes toward hydroxylated medium-chain substrates.

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation activity assays

ω-hydroxy substrate competence

Tissue-specific oxidation rate comparison

ω-/β-oxidation cross-talk studies

Metabolic origin fingerprint (ω- vs. β-)

Enzyme system recognition and pathway flux

Acyl-CoA synthetase specificity profiling

Medium-chain C11 classification

Chain-length threshold and isoform preference

Mitochondrial carnitine shuttle transport

Hydroxylated medium-chain substrate acceptance

Carnitine acyltransferase specificity review

• [1] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
• [2] Vamecq, J., & Draye, J. P. (1987). Interactions between the omega- and beta-oxidations of fatty acids. Journal of Biochemistry, 102(1), 225-234. doi:10.1093/oxfordjournals.jbchem.a122035 View Source
• [3] Human Metabolome Database (HMDB). (2021). Showing metabocard for 10-Hydroxyundecanoyl-CoA (HMDB0300948). Version 5.0. Retrieved from https://hmdb.ca/metabolites/HMDB0300948 View Source
• [4] PathBank. (2021). Pathways: 10-Hydroxyundecanoylcarnitine. Retrieved from https://pathbank.org/view/pathways View Source